![molecular formula C8H8INO2 B1622253 1-Iodo-2,4-dimethyl-3-nitrobenzene CAS No. 56404-21-8](/img/structure/B1622253.png)
1-Iodo-2,4-dimethyl-3-nitrobenzene
Overview
Description
1-Iodo-2,4-dimethyl-3-nitrobenzene, commonly referred to as IDMN, is a nitroaromatic compound with a variety of applications in the fields of organic synthesis, medicine, and biochemistry. IDMN is a widely used reagent in organic synthesis, and its unique properties make it an ideal starting material for a wide range of synthetic pathways. In addition, IDMN has been studied extensively for its potential medicinal and biochemical applications.
Scientific Research Applications
Nanowire Construction
Research by Jiang, Wang, and Deng (2007) demonstrated that 1-iodo-4-nitrobenzene molecules can construct nanowires on graphite surfaces at room temperature in air. This finding suggests potential applications in nanotechnology and materials science (Jiang, Wang, & Deng, 2007).
Cryocrystallization
Sparkes, Sage, and Yufit (2014) achieved the crystal structures of related compounds, 1,2-dimethyl-3-nitrobenzene and 2,4-dimethyl-1-nitrobenzene, through in-situ cryocrystallization. This process could be significant for understanding the solid-state properties of similar nitrobenzene derivatives (Sparkes, Sage, & Yufit, 2014).
Optical Applications
Kumar and colleagues (2016) explored the growth and characterization of 1-Iodo-3-Nitrobenzene crystals for nonlinear optical applications. They found that these crystals exhibit promising characteristics for use in optical technologies (Kumar et al., 2016).
Electrosynthetic Routes
Du and Peters (2010) studied the electrochemical reductions of halonitrobenzenes, which could provide electrosynthetic routes for the production of various derivatives. This process may have relevance in the synthesis of compounds related to 1-Iodo-2,4-dimethyl-3-nitrobenzene (Du & Peters, 2010).
Sensor Applications
Vinoth, Rajaitha, and Pandikumar (2020) described the synthesis of a nanocomposite material for the electrochemical sensing of nitrobenzene, highlighting potential applications of similar nitroaromatic compounds in sensor technologies (Vinoth, Rajaitha, & Pandikumar, 2020).
Molecular Recognition
Allen et al. (1994) investigated the molecular recognition via lodo-nitro interactions, which could be a crucial aspect in the development of supramolecular chemistry involving nitroaromatics like this compound (Allen et al., 1994).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-Iodo-2,4-dimethyl-3-nitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .
Mode of Action
This compound interacts with its target through a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway affected by this compound is the electrophilic aromatic substitution pathway . This pathway maintains the aromaticity of the benzene ring during the reaction . The downstream effects of this pathway include the formation of a substituted benzene ring .
Pharmacokinetics
The compound’s interaction with the benzene ring suggests that it may be readily absorbed and distributed in the body . Its impact on bioavailability would depend on factors such as dosage, route of administration, and individual patient characteristics.
Result of Action
The molecular result of the action of this compound is the formation of a substituted benzene ring . This occurs through the removal of a proton from the benzenonium intermediate formed in the first step of the reaction
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be kept in a dark place, sealed in dry conditions, and at a temperature between 2-8°C for optimal stability . Furthermore, the compound’s action may be affected by the presence of other substances in the environment, such as strong bases and strong oxidizers, with which it is incompatible .
Properties
IUPAC Name |
1-iodo-2,4-dimethyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIACWLGCCVBYNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)I)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80368094 | |
Record name | 1-iodo-2,4-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80368094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56404-21-8 | |
Record name | 1-iodo-2,4-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80368094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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